Cas no 1627614-44-1 (6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzodioxole-5-carbonitrile)

• Product Name: 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzodioxole-5-carbonitrile
• CAS No: 1627614-44-1
• MF: C₁₄H₁₆BNO₄
• MW: 273.092144012451
• CID: 5462696
• Update Time: 2025-05-19

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzodioxole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzodioxole-5-carbonitrile
• Z2466490189
• 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-dioxaindane-5-carbonitrile
• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3- dioxaindane-5-carbonitrile

• Inchi： 1S/C14H16BNO4/c1-13(2)14(3,4)20-15(19-13)10-6-12-11(17-8-18-12)5-9(10)7-16/h5-6H,8H2,1-4H3
• InChI Key： GHJJGFGPNWVNNK-UHFFFAOYSA-N
• SMILES： O1B(C2=C(C#N)C=C3C(=C2)OCO3)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 273.1172382 g/mol
• Monoisotopic Mass: 273.1172382 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 273.09
• Topological Polar Surface Area: 60.7

Additional information on 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzodioxole-5-carbonitrile

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzodioxole-5-carbonitrile

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzodioxole-5-carbonitrile is a highly specialized organic compound with the CAS number 1627614-44-1. This compound belongs to the class of boron-containing heterocyclic compounds and has garnered significant attention in the fields of organic synthesis and materials science. Its unique structure combines a benzodioxole core with a boronate ester group and a cyano substituent. The presence of these functional groups makes it an attractive candidate for various applications in chemical research.

The benzodioxole moiety in this compound is a fused bicyclic system consisting of a benzene ring and a dioxole ring. This structure imparts stability and aromaticity to the molecule. The cyano group (-CN) attached at the 5-position of the benzodioxole ring introduces electron-withdrawing effects and enhances the reactivity of the compound in certain reactions. The boronate ester group (-B(OCH3)2) at the 6-position is particularly significant as it serves as a versatile functional group for further chemical transformations.

Recent studies have highlighted the potential of 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzodioxole-5-carbonitrile in cross-coupling reactions. The boronate ester group is known to facilitate Suzuki-Miyaura coupling reactions with aryl halides or other boronic acid derivatives. This makes it an ideal precursor for constructing biaryl structures or incorporating aromatic systems into larger molecular frameworks. The ability to perform such reactions under mild conditions has made this compound valuable in drug discovery and materials synthesis.

In addition to its role in cross-coupling reactions, this compound has been explored for its electronic properties. The combination of the aromatic benzodioxole ring and the electron-withdrawing cyano group creates a molecule with distinct electronic characteristics. Researchers have investigated its potential as an electron-deficient acceptor material in organic electronics. Preliminary studies suggest that it could be used in applications such as organic field-effect transistors (OFETs) or photovoltaic devices.

The synthesis of 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzodioxole-5-carbonitrile involves a multi-step process that typically begins with the preparation of the benzodioxole core. This is followed by functionalization at specific positions to introduce the cyano and boronate ester groups. The use of protecting groups and careful control over reaction conditions are critical to ensure high yields and purity of the final product.

One of the most recent advancements in this area involves the use of microwave-assisted synthesis techniques to streamline the production process. These methods have been shown to significantly reduce reaction times while maintaining product quality. Furthermore, computational chemistry tools have been employed to predict the electronic properties and reactivity of this compound before experimental validation.

From an environmental standpoint,6-(4,4